Cas no 1170238-67-1 (5-Cyclopropyl-1-methyl-1H-pyrazol-3-amine)

• Product Name: 5-Cyclopropyl-1-methyl-1H-pyrazol-3-amine
• CAS No: 1170238-67-1
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD09834272
• CID: 1025906
• PubChem ID: 25248190
• Update Time: 2025-05-21

5-Cyclopropyl-1-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-1-methyl-1H-pyrazol-3-amine
• 5-cyclopropyl-1-methylpyrazol-3-amine
• 5-cyclopropyl-1-methylpyrazole-3-ylamine
• ANW-68522
• CTK8C2513
• MolPort-004-853-422
• SBB025863
• STK352792
• SureCN2795050
• AKOS005168556
• EN300-215784
• MFCD09834272
• 1170238-67-1
• SCHEMBL2795050
• DTXSID00649473
• 5-Cyclopropyl-1-methyl-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 5-cyclopropyl-1-methyl-
• DB-340860

• MDL： MFCD09834272
• Inchi： 1S/C7H11N3/c1-10-6(5-2-3-5)4-7(8)9-10/h4-5H,2-3H2,1H3,(H2,8,9)
• InChI Key： FMIAELJMRNMQHT-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(N)=N1)C1CC1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

5-Cyclopropyl-1-methyl-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 5-Cyclopropyl-1-methyl-1H-pyrazol-3-amine

Recent Advances in the Study of 5-Cyclopropyl-1-methyl-1H-pyrazol-3-amine (CAS: 1170238-67-1) in Chemical Biology and Pharmaceutical Research

5-Cyclopropyl-1-methyl-1H-pyrazol-3-amine (CAS: 1170238-67-1) is a pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its cyclopropyl and methyl substituents, exhibits unique chemical properties that make it a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a building block in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents.

One of the key areas of research involving 5-Cyclopropyl-1-methyl-1H-pyrazol-3-amine is its utility in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer and autoimmune disorders. Researchers have demonstrated that modifications to the pyrazole core, such as the introduction of the cyclopropyl group, can enhance selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyrazole-based inhibitors targeting JAK2 kinases, where 5-Cyclopropyl-1-methyl-1H-pyrazol-3-amine served as a key intermediate. The study highlighted improved pharmacokinetic properties and reduced off-target effects compared to earlier analogs.

In addition to its applications in kinase inhibition, 5-Cyclopropyl-1-methyl-1H-pyrazol-3-amine has been investigated for its anti-inflammatory potential. A recent preclinical study evaluated its efficacy in modulating the NF-κB pathway, a central regulator of inflammatory responses. The results, published in Bioorganic & Medicinal Chemistry Letters, indicated that derivatives of this compound exhibited significant suppression of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. The study also noted the compound's favorable safety profile in preliminary toxicity assays.

The synthetic accessibility of 5-Cyclopropyl-1-methyl-1H-pyrazol-3-amine has further contributed to its popularity in chemical biology. Recent advancements in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled efficient and scalable production of this compound and its derivatives. A 2024 review in Chemical Communications summarized these developments, emphasizing the role of palladium-catalyzed amination reactions in achieving high yields and purity. These synthetic innovations are expected to accelerate the exploration of this scaffold in diverse therapeutic areas.

Despite these promising findings, challenges remain in the clinical translation of 5-Cyclopropyl-1-methyl-1H-pyrazol-3-amine-based therapeutics. Issues such as metabolic stability and bioavailability require further optimization. Ongoing research is focused on structural modifications to address these limitations, including the incorporation of fluorine atoms or heterocyclic motifs to enhance drug-like properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this area, with several patents filed in recent years covering novel derivatives and formulations.

In conclusion, 5-Cyclopropyl-1-methyl-1H-pyrazol-3-amine (CAS: 1170238-67-1) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition and anti-inflammatory therapy, coupled with advances in synthetic chemistry, underscore its potential for drug discovery. Future studies will likely focus on overcoming existing challenges and expanding its therapeutic utility, making it a compound of enduring interest to researchers in the field.